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Abstract

Cycloguanil, the active metabolite of the antimalarial pro-drug proguanil, is a potent inhibitor of
plasmodial dihydrofolate reductase (DHFR), a critical enzyme in the folate biosynthesis
pathway essential for parasite DNA synthesis and proliferation. This technical guide provides
an in-depth overview of cycloguanil pamoate, a salt form of cycloguanil developed to
enhance its therapeutic profile. This document details its chemical structure, physicochemical
properties, and antimalarial activity. Furthermore, it outlines comprehensive experimental
protocols for its synthesis, purification, analytical characterization, and for the evaluation of its
in vitro and in vivo efficacy, serving as a vital resource for researchers in the field of antimalarial
drug development.

Chemical Structure and Identity

Cycloguanil pamoate is a salt comprised of two molecules of the active antimalarial agent,
cycloguanil, and one molecule of pamoic acid.[1] This salt formation is a strategic approach to
modify the physicochemical properties of cycloguanil, particularly its solubility, with the aim of
creating a long-acting injectable formulation.[2]
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Cycloguanil is a dihydrofolate reductase inhibitor and the active metabolite of proguanil.[3] Its
chemical structure is 1-(4-chlorophenyl)-6,6-dimethyl-1,3,5-triazine-2,4-diamine.[4]

Pamoic acid, also known as embonic acid, is a naphthoic acid derivative with the IUPAC name
4,4'-methylenebis(3-hydroxy-2-naphthoic acid). It serves as a counter-ion in the formation of
the salt.[5]

The resulting salt, cycloguanil pamoate, has the chemical formula C45H44CI2N1006.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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